molecular formula C7H13Br2NO B8451058 (Rac)-2,5-dibromo-n,n-dimethyl-pentanamide

(Rac)-2,5-dibromo-n,n-dimethyl-pentanamide

Cat. No.: B8451058
M. Wt: 286.99 g/mol
InChI Key: WJJXWQMBOVCGSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Rac)-2,5-dibromo-n,n-dimethyl-pentanamide is a useful research compound. Its molecular formula is C7H13Br2NO and its molecular weight is 286.99 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13Br2NO

Molecular Weight

286.99 g/mol

IUPAC Name

2,5-dibromo-N,N-dimethylpentanamide

InChI

InChI=1S/C7H13Br2NO/c1-10(2)7(11)6(9)4-3-5-8/h6H,3-5H2,1-2H3

InChI Key

WJJXWQMBOVCGSB-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C(CCCBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of dimethylamine (0.91 ml, 7.18 mmol; 40% solution in water) and 2.75 ml (19.76 mmol) of Et3N in 6 ml of CH2Cl2 cooled at 0° C. was added dropwise a solution of 2,5-dibromo-pentanoyl chloride (1.00 g, 3.59 mmol) in 4 ml CH2Cl2. After stirring 1 h at RT, the reaction mixture was partitioned between CH2Cl2 and water. The organic phases were washed with water and brine and the aqueous layers extracted twice with CH2Cl2. The organic phases were dried over MgSO4, evaporated and purified by flash silica gel column (EtOAc/n-heptane 1:1) to afford 0.66 g (64%) of the title product as light yellow oil. MS: 288.1 (2Br, MH+).
Quantity
0.91 mL
Type
reactant
Reaction Step One
Name
Quantity
2.75 mL
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
Yield
64%

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